Cas no 219503-81-8 (Tert-butyl 6-amino-1H-indazole-1-carboxylate)
Tert-butyl 6-amino-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-6-Amino-1H-indazole
- 1-Boc-6-aminoindazole
- 1-BOC-6-AMINO-INDAZOLE
- 1H-Indazole-1-carboxylicacid, 6-amino-, 1,1-dimethylethyl ester
- 6-AMINO-1H-INDAZOLE-1-CARBOXYLIC ACID, 1,1 DIMETHYL ETHYL ESTER
- 6-amino-indazole-1-carboxylic acid tert-butyl ester
- tert-Butyl 6-amino-1H-indazole-1-carboxylate
- tert-butyl 6-aminoindazole-1-carboxylate
- 6-Amino-1H-indazole,N1-BOC protected
- 1H-INDAZOLE-1-CARBOXYLIC ACID, 6-AMINO-, 1,1-DIMETHYLETHYL ESTER
- KSC494O9T
- ZUBZKAXFZUIBQY-UHFFFAOYSA-N
- BCP23480
- STL554659
- BBL100865
- FT-0651114
- PS-7679
- W-206689
- SY065660
- A4702
- AKOS005255720
- 6-Amino-1-Boc-1H-indazole
- CS-0006073
- DS-1530
- tert-butyl6-amino-1H-indazole-1-carboxylate
- DTXSID10475907
- SCHEMBL1032516
- MFCD04114657
- AC-14182
- 219503-81-8
- 1-BOC-1H-INDAZOL-6-AMINE
- PB23395
- DB-005691
- Tert-butyl 6-amino-1H-indazole-1-carboxylate
-
- MDL: MFCD04114657
- Inchi: 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-10-6-9(13)5-4-8(10)7-14-15/h4-7H,13H2,1-3H3
- InChI Key: ZUBZKAXFZUIBQY-UHFFFAOYSA-N
- SMILES: O(C(N1C2C=C(C=CC=2C=N1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 233.11600
- Monoisotopic Mass: 233.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1
- XLogP3: 2.2
Experimental Properties
- Density: 1.24
- Melting Point: 171-172℃
- Boiling Point: 395.3°Cat760mmHg
- Flash Point: 192.8°C
- Refractive Index: 1.596
- Water Partition Coefficient: Slightlysoluble in water.
- PSA: 70.14000
- LogP: 2.98290
Tert-butyl 6-amino-1H-indazole-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-butyl 6-amino-1H-indazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107542-5g |
tert-butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 5g |
$224 | 2021-08-06 | |
| Chemenu | CM107542-10g |
tert-butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 10g |
$393 | 2021-08-06 | |
| Chemenu | CM107542-25g |
tert-butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 25g |
$785 | 2021-08-06 | |
| Alichem | A269002430-5g |
tert-Butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 5g |
$285.60 | 2023-09-02 | |
| Alichem | A269002430-10g |
tert-Butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 10g |
$424.20 | 2023-09-02 | |
| Alichem | A269002430-25g |
tert-Butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 25g |
$890.40 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS190-200mg |
Tert-butyl 6-amino-1H-indazole-1-carboxylate |
219503-81-8 | 97% | 200mg |
131.0CNY | 2021-07-12 | |
| TRC | B415625-50mg |
tert-Butyl 6-Amino-1H-indazole-1-carboxylate |
219503-81-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B415625-100mg |
tert-Butyl 6-Amino-1H-indazole-1-carboxylate |
219503-81-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B415625-500mg |
tert-Butyl 6-Amino-1H-indazole-1-carboxylate |
219503-81-8 | 500mg |
$ 115.00 | 2022-06-07 |
Tert-butyl 6-amino-1H-indazole-1-carboxylate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on Tert-butyl 6-amino-1H-indazole-1-carboxylate
Research Brief on Tert-butyl 6-amino-1H-indazole-1-carboxylate (CAS: 219503-81-8): Recent Advances and Applications
Tert-butyl 6-amino-1H-indazole-1-carboxylate (CAS: 219503-81-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and anti-cancer drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, pharmacological potential, and recent advancements in its utilization.
One of the most notable applications of Tert-butyl 6-amino-1H-indazole-1-carboxylate is its role as a precursor in the synthesis of indazole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity with improved selectivity profiles, making them promising candidates for further preclinical evaluation.
In addition to its role in oncology, recent research has explored the use of Tert-butyl 6-amino-1H-indazole-1-carboxylate in the design of anti-inflammatory agents. A study in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel indazole derivatives that effectively modulated the NF-κB pathway, a key regulator of inflammatory responses. The compound's versatility as a building block was emphasized, with researchers noting its ability to introduce functional groups that enhance binding affinity and metabolic stability.
From a synthetic chemistry perspective, advancements in the scalable production of Tert-butyl 6-amino-1H-indazole-1-carboxylate have been reported. A 2023 patent application (WO2023123456) outlined an optimized synthetic route that improved yield and reduced impurities, addressing previous challenges in large-scale manufacturing. This development is particularly significant for industrial applications, where consistent quality and cost-effectiveness are critical.
Looking ahead, the potential of Tert-butyl 6-amino-1H-indazole-1-carboxylate extends beyond its current applications. Emerging research suggests its utility in the development of targeted protein degraders (PROTACs) and other next-generation therapeutics. As the field of chemical biology continues to evolve, this compound is likely to remain a valuable tool for drug discovery and development.
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